Cas no 885959-06-8 (3-Pyrrolidinecarboxylicacid, 4-(4-bromophenyl)-1-(phenylmethyl)-)

• Product name: 3-Pyrrolidinecarboxylicacid, 4-(4-bromophenyl)-1-(phenylmethyl)-
• CAS No: 885959-06-8
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• MDL: MFCD05662814
• CID: 711972
• PubChem ID: 4694032

3-Pyrrolidinecarboxylicacid, 4-(4-bromophenyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 4-(4-bromophenyl)-1-(phenylmethyl)-
• 1-BENZYL-4-(4-BROMO-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• 1-benzyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• 1-BENZYL-4-(4-BROMO-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• MFCD05662814
• F1911-4149
• DTXSID00405637
• 885959-06-8
• 691906-93-1

• MDL： MFCD05662814
• Inchi： InChI=1S/C18H18BrNO2.ClH/c19-15-8-6-14(7-9-15)16-11-20(12-17(16)18(21)22)10-13-4-2-1-3-5-13;/h1-9,16-17H,10-12H2,(H,21,22);1H
• InChI Key： AYSZTOKHKOQLID-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2CC(C3=CC=C(C=C3)Br)C(C2)C(=O)O.Cl

Computed Properties

• Exact Mass: 359.05200
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 3.68720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines